Cas no 82673-70-9 (5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one)

• Product Name: 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one
• CAS No: 82673-70-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD11052859
• CID: 1073371
• PubChem ID: 329771896
• Update Time: 2025-06-28

5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one
• 1,2,3,4-tetrahydro-5-methoxy-2-oxo-1,7-naphthyridine

• MDL： MFCD11052859
• Inchi： 1S/C9H10N2O2/c1-13-8-5-10-4-7-6(8)2-3-9(12)11-7/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： BQHIKANMZYIMTG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC2=C1CCC(N2)=O

Computed Properties

• Exact Mass: 178.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 51.22000
• LogP: 1.11290

5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one

Introduction to 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one (CAS No. 82673-70-9)

5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one (CAS No. 82673-70-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the naphthyridine class, which is characterized by a fused bicyclic system containing nitrogen atoms. The presence of a methoxy group at the 5-position and the dihydro substitution at the 3,4-position contribute to its distinct chemical reactivity and potential biological activity.

The naphthyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, naphthyridines have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and in the development of anticancer drugs. The structural features of 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one make it a promising candidate for further exploration in these areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one structure has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The methoxy group at the 5-position is particularly noteworthy, as it can influence the electronic properties of the molecule and thereby affect its binding affinity to biological targets.

One of the most compelling aspects of 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one is its versatility in chemical modification. The presence of multiple reactive sites allows for the synthesis of derivatives with tailored biological activities. Researchers have explored various functionalization strategies to optimize its pharmacokinetic and pharmacodynamic properties. For example, introducing additional substituents at the 3 and 4 positions can enhance solubility and metabolic stability, making it more suitable for clinical applications.

The synthesis of 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one typically involves multi-step organic reactions that highlight the complexity and elegance of modern synthetic chemistry. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core efficiently. These synthetic approaches not only demonstrate the synthetic chemist's skill but also contribute to the development of scalable processes for producing complex molecules.

From a computational chemistry perspective, 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how structural modifications can fine-tune binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the electron distribution around the nitrogen atoms can significantly impact receptor binding affinity.

The pharmaceutical industry has taken note of the potential of 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one, leading to several ongoing clinical trials and preclinical studies. These investigations aim to validate its therapeutic efficacy in various disease models. Preliminary results suggest that this compound may exhibit promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

In addition to its pharmaceutical applications, 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one has shown potential in other areas such as agrochemicals and material science. Its unique structural features make it a versatile building block for designing novel compounds with specific functionalities. For example, derivatives of this molecule have been explored as intermediates in the synthesis of pesticides and herbicides that exhibit high efficacy with low environmental toxicity.

The future prospects of 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one are bright, with ongoing research aimed at uncovering new applications and optimizing its properties further. Advances in synthetic methodologies and computational techniques will continue to drive innovation in this field. As our understanding of molecular interactions deepens, compounds like 5-Methoxy-3,4-dihydro-1,7-naphthyridin-2(1H)-one are poised to play a crucial role in addressing some of the most pressing challenges in medicine and beyond.